Cas no 1214345-81-9 (Ethyl 5-chloro-2-fluoronicotinate)
Ethyl 5-chloro-2-fluoronicotinate is a fluorinated nicotinate ester widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both chloro and fluoro substituents on the pyridine ring, enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations. The ethyl ester group improves solubility in organic solvents, facilitating further functionalization. This compound is particularly valuable in the development of bioactive molecules, including potential drug candidates, due to its ability to serve as a versatile building block. High purity grades are available to meet stringent research and industrial requirements.
1214345-81-9 structure
Product Name:Ethyl 5-chloro-2-fluoronicotinate
CAS No:1214345-81-9
MF:C8H7ClFNO2
MW:203.598084688187
MDL:MFCD14698189
CID:839650
PubChem ID:46311301
Update Time:2025-06-07
Ethyl 5-chloro-2-fluoronicotinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-chloro-2-fluoronicotinate
- 5-Chloro-2-fluoronicotinic acid ethyl ester
- ethyl 5-chloro-2-fluoropyridine-3-carboxylate
- MFCD14698189
- BS-53040
- CS-0195209
- Ethyl5-chloro-2-fluoronicotinate
- E77931
- 1214345-81-9
- AKOS022186561
- 3-Pyridinecarboxylic acid, 5-chloro-2-fluoro-, ethyl ester
-
- MDL: MFCD14698189
- Inchi: 1S/C8H7ClFNO2/c1-2-13-8(12)6-3-5(9)4-11-7(6)10/h3-4H,2H2,1H3
- InChI Key: LBTWDGIYZVPNNN-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(C(=O)OCC)=C1)F
Computed Properties
- Exact Mass: 203.0149343g/mol
- Monoisotopic Mass: 203.0149343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 39.2Ų
Ethyl 5-chloro-2-fluoronicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB515911-500 mg |
5-Chloro-2-fluoronicotinic acid ethyl ester |
1214345-81-9 | 500MG |
€247.20 | 2023-04-17 | ||
| abcr | AB515911-1 g |
5-Chloro-2-fluoronicotinic acid ethyl ester |
1214345-81-9 | 1g |
€325.10 | 2023-04-17 | ||
| abcr | AB515911-5 g |
5-Chloro-2-fluoronicotinic acid ethyl ester |
1214345-81-9 | 5g |
€1,037.40 | 2023-04-17 | ||
| Chemenu | CM131168-250mg |
ethyl 5-chloro-2-fluoronicotinate |
1214345-81-9 | 95% | 250mg |
$94 | 2023-02-18 | |
| Chemenu | CM131168-1g |
ethyl 5-chloro-2-fluoronicotinate |
1214345-81-9 | 95% | 1g |
$222 | 2023-02-18 | |
| TRC | E903818-250mg |
Ethyl 5-Chloro-2-fluoronicotinate |
1214345-81-9 | 250mg |
$345.00 | 2023-05-18 | ||
| TRC | E903818-500mg |
Ethyl 5-Chloro-2-fluoronicotinate |
1214345-81-9 | 500mg |
$563.00 | 2023-05-18 | ||
| TRC | E903818-1g |
Ethyl 5-Chloro-2-fluoronicotinate |
1214345-81-9 | 1g |
$ 800.00 | 2022-06-05 | ||
| Matrix Scientific | 205106-1g |
Ethyl 5-chloro-2-fluoropyridine-3-carboxylate |
1214345-81-9 | 1g |
$538.00 | 2023-09-07 | ||
| Matrix Scientific | 205106-5g |
Ethyl 5-chloro-2-fluoropyridine-3-carboxylate |
1214345-81-9 | 5g |
$1645.00 | 2023-09-07 |
Ethyl 5-chloro-2-fluoronicotinate Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
1214345-81-9 (Ethyl 5-chloro-2-fluoronicotinate) Related Products
- 1256809-83-2(3-Pyridinecarboxylic acid, 4-chloro-2-fluoro-, methyl ester)
- 117671-02-0(2,6-Difluoro-nicotinic Acid Methyl Ester)
- 685517-81-1(3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-2,6-DIFLUORO-)
- 113898-56-9(Ethyl 2-fluoropyridine-3-carboxylate)
- 1171918-85-6(Methyl 5-chloro-6-fluoronicotinate)
- 1093880-34-2(Methyl 6-chloro-2-fluoronicotinate)
- 1214324-17-0(Methyl 5-Chloro-2-fluoropyridine-3-carboxylate)
- 446-26-4(Methyl 2-fluoronicotinate)
- 939812-72-3(Ethyl 2,6-difluoronicotinate)
- 884494-57-9(5-chloro-2-fluoro-pyridine-3-carboxylic acid)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk